N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-2-carboxamide

• IUPAC Name: N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-1-methylsulfonylpiperidine-2-carboxamide
• InChI: InChI=1S/C16H22N4O5S3/c1-19(2)28(24,25)11-7-8-12-14(10-11)26-16(17-12)18-15(21)13-6-4-5-9-20(13)27(3,22)23/h7-8,10,13H,4-6,9H2,1-3H3,(H,17,18,21)
• InChI Key: UEHHRWWIPQADRF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3CCCCN3S(=O)(=O)C
• Molecular Formula: C16H22N4O5S3
• Molecular Weight: 446.6 g/mol

Description

N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C16H22N4O5S3 and its molecular weight is 446.56. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

• Studies on similar compounds, such as SB-649868, an orexin 1 and 2 receptor antagonist, provide insights into the metabolism and pharmacokinetics of structurally related substances. These studies can reveal how compounds are processed in the body, including their absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding the metabolism pathways and pharmacokinetics is crucial for developing new drugs, especially for targeting specific receptors in the brain related to sleep disorders and other neurological conditions (Renzulli et al., 2011).

Drug Efficacy and Safety

• The evaluation of compounds like Venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, showcases the process of characterizing the efficacy and safety of new therapeutic agents. These studies are essential for understanding how a compound interacts with its target, its potential therapeutic benefits, and its safety profile in humans. This information is vital for the development of new treatments for diseases like cancer (Liu et al., 2017).

Diagnostic Applications

• Research into compounds like N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide for sigma receptor scintigraphy in breast cancer highlights the potential diagnostic applications of chemically related substances. These studies can lead to the development of new imaging agents for diagnosing and monitoring various diseases, including cancer (Caveliers et al., 2002).

Toxicology and Risk Assessment

• Investigations into the dietary assessment of xenobiotics derived from food processing provide a framework for studying the toxicology and risk assessment of compounds that may be present in food or the environment. Understanding the intake, metabolism, and potential health effects of xenobiotics is critical for public health and safety regulations (Zapico et al., 2022).